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Compound of Interest

Compound Name: 9-Benzyl-3-bromo-9H-carbazole

L  Get Quote

Cat. No.: B1275002

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 9-Benzyl-3-bromo-9H-carbazole. Adherence to these
procedures is essential for ensuring laboratory safety and proper disposal. While a specific
Safety Data Sheet (SDS) for 9-Benzyl-3-bromo-9H-carbazole is not readily available, the
following recommendations are based on data for structurally similar compounds, including
various brominated carbazoles and carbazole itself.[1][2][3][4][5][6]

Chemical Profile:

Name: 9-Benzyl-3-bromo-9H-carbazole
CAS Number: 339576-55-5
Molecular Formula: C19H14BrN
Molecular Weight: 336.23
White to light yellow to light orange powder or
Appearance:
crystal
Based on related compounds, may cause eye,
skin, and respiratory irritation.[1][2][4][5] Some
Hazards:

carbazoles are suspected of causing cancer and
genetic defects.[6]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to prevent exposure when handling

9-Benzyl-3-bromo-9H-carbazole.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][3]

Protects against eye irritation
from dust and potential

splashes.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) inspected
before use. A flame-resistant
lab coat is required.[1][3][7]

Prevents skin irritation and
potential absorption of the
substance. Contaminated
clothing should be removed

and laundered before reuse.[2]

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood.[1][5] If dust formation is
likely or ventilation is
inadequate, use a
NIOSH/MSHA or EN 149
approved respirator with a
particle filter.[1][4][8]

Minimizes the inhalation of
potentially harmful dust

particles.

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure a chemical fume hood is operational.

o Verify that an eyewash station and safety shower are accessible.

o Don all required PPE as specified in the table above.

o Have designated and labeled containers ready for hazardous waste.

e Handling:
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o Handle the compound exclusively within a chemical fume hood to minimize inhalation
exposure.[5]

o Avoid the formation of dust and aerosols.[3]
o Use non-sparking tools to prevent ignition.[3]
o Avoid contact with skin and eyes.[1][3]

o Do not eat, drink, or smoke in the handling area.[2]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the workday.[1]

o Clean the work area to remove any residual contamination.

o Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.

[1]
Disposal Plan: Step-by-Step Protocol

+ Waste Segregation:

o Solid Waste: Collect any solid 9-Benzyl-3-bromo-9H-carbazole, contaminated weighing
papers, and disposable equipment into a designated, clearly labeled hazardous waste
container for halogenated organic solids.[9]

o Liquid Waste: Solutions containing this compound should be collected in a separate,
labeled container for halogenated organic liquid waste.[9]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the
designated solid hazardous waste container.

o Container Labeling:
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o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "9-Benzyl-3-bromo-9H-carbazole,” and the primary hazards (e.g., "Irritant,”
"Potential Carcinogen™).[10]

e Storage and Disposal:
o Store waste containers in a designated, secure area away from incompatible materials.

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal contractor, in
accordance with local, state, and national regulations.[1][6]

Emergency Procedures

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1][4][5]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] o ) )
clothing. If irritation persists, seek medical

attention.[1][3][5]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[1][3]

Spill Response:

In case of a spill, evacuate the area and prevent the spread of dust.[2] Wear appropriate PPE,
including respiratory protection.[2] Carefully sweep up the solid material and place it into a
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labeled hazardous waste container.[2] Clean the spill area with a suitable solvent, followed by
soap and water. Collect all cleaning materials as hazardous waste.[9]

Workflow for Handling 9-Benzyl-3-bromo-9H-carbazole
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Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 9-Benzyl-3-bromo-9H-carbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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